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Selonsertib Efficacy Across Disease Models

Disease Area / Model
Efficacy
Outcome

Key Data /
Trial Phase

Notable Findings & Mechanisms

Diabetic Kidney
Disease (DKD)

Positive Phase 2b
(MOSAIC

trial) [1]

Attenuated eGFR decline (-2.29 vs -3.49
mL/min/1.73 m²/year vs placebo); effect

pronounced in patients with lower
baseline eGFR [1].

Nonalcoholic
Steatohepatitis
(NASH)

Ineffective Phase 3
(STELLAR

trials) [2]

No significant fibrosis improvement (18
mg: 14.4%; 6 mg: 12.5%; placebo: 12.8%)

in compensated cirrhosis (F4) after 48
weeks [2].

Pulmonary Arterial
Hypertension

Ineffective Phase 2
(ARROW trial)

[3]

Did not achieve primary endpoint [3].

Combination Therapy
(MASH)

Mixed /
Limited

Phase 2

(ATLAS trial)
[4]

Combination of Selonsertib with other

agents showed hints of benefit but no
definitive improvement over monotherapy

[4].
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Disease Area / Model
Efficacy
Outcome

Key Data /
Trial Phase

Notable Findings & Mechanisms

Preclinical Model
(Akita mice - T1
Diabetes)

Mixed /
Context-
Dependent

Preclinical [5] Reduced plasma pro-inflammatory

cytokines but enhanced kidney glucose
reabsorption and injury marker KIM-1

when combined with an SGLT2 inhibitor
[5].

Preclinical Model
(Elastase-induced
Emphysema)

Positive Preclinical
(Mouse

Model) [3]

Prevented disease progression in a dose-
dependent manner; reduced

inflammation, oxidative stress, and
apoptosis [3].

Detailed Experimental Data and Protocols

For researchers, the key experimental details and methodologies from these studies are summarized below.

Diabetic Kidney Disease (DKD) - MOSAIC Trial

Trial Design: Phase 2b, randomized, double-blind, placebo-controlled study in patients with type 2
diabetes and moderate to advanced DKD [1].

Primary Endpoint: Rate of decline in estimated glomerular filtration rate (eGFR) over time (eGFR
slope) [1].

Key Biomarker Analysis: Plasma proteome analysis using the SomaScan assay to identify protein
signatures of drug activity. This identified changes in pathways regulating fibrosis, inflammation,
and oxidative stress [1].
ASK1 Activity Measurement: A specific assay detecting the autophosphorylated form of ASK1

(pASK1) in whole blood lysate showed that 18 mg selonsertib reduced pASK1 levels by >92% [1].

NASH - STELLAR-4 Trial

Trial Design: Phase 3, randomized, double-blind, placebo-controlled study in patients with
compensated cirrhosis (F4) due to NASH [2].

Primary Endpoint: Proportion of patients achieving a ≥1-stage improvement in fibrosis without
worsening of NASH after 48 weeks [2].
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Result Analysis: The lack of efficacy halted further development for NASH, despite the drug being

generally well-tolerated [2].

Preclinical Emphysema Model

Model: Porcine pancreatic elastase (PPE)-induced pulmonary emphysema in male C57BL/6 mice [3].
Intervention: Selonsertib was administered via intranasal instillation (doses: 2.5 µg, 25 µg, 50 µg)

one hour after emphysema induction and then daily for 21 days [3].
Key Assessments:

Histopathology: Analysis of alveolar enlargement and destruction.
Inflammatory Markers: Measurement of IL-6, IL-1β, and TNF-α levels.

Oxidative Stress: Evaluation of superoxide dismutase (SOD) and catalase (CAT) activity, and
glutathione (GSH) levels.

Apoptosis: Measurement of caspase-3 levels.
Findings: Selonsertib treatment attenuated lung damage, reduced inflammatory cytokines,

increased antioxidant activity, and decreased apoptosis in a dose-dependent manner [3].

ASK1 Signaling Pathway and Experimental Workflow

The mechanism of Selonsertib and a generalized workflow for testing its efficacy in preclinical models are

illustrated below.
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Diagram 1: ASK1 Signaling Pathway. Under oxidative stress, Thioredoxin (Trx) dissociates from ASK1,

leading to its activation. Active ASK1 triggers a kinase cascade (MAP2K → MAPK) that drives pathological

processes. Selonsertib inhibits ASK1 activation [1] [3] [6].
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1. Disease Model Establishment

In Vivo Model
(e.g., Akita mouse, Elastase-instilled mouse)

Preclinical
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2. Intervention

Selonsertib Administration
(Oral in DKD/NASH trials,

Intranasal in emphysema model)
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(e.g., with SGLT2i, FXR agonists)

3. Endpoint Assessment
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Biomarker & Proteomic
• Plasma proteome (SomaScan)

• Inflammatory cytokines
• Oxidative stress markers

Kinase Activity
• pASK1 levels in blood

4. Data Analysis

Compare vs. Control
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Analyze pathway modulation

Click to download full resolution via product page

Diagram 2: Generalized Experimental Workflow. This flowchart outlines the common structure for

evaluating Selonsertib's efficacy, from model establishment and drug intervention to multi-faceted endpoint

assessment and data analysis [1] [5] [2].
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Interpretation and Research Implications

The divergent efficacy of Selonsertib highlights critical factors in drug development:

Tissue and Disease Context is Crucial: The success in DKD, contrasted with failure in NASH,

suggests that the ASK1 pathway may be a more critical driver in the kidney under diabetic
conditions. The positive results in a preclinical emphysema model further indicate that the role of

ASK1 is context-dependent [1] [2] [3].
Biomarkers and Patient Stratification: In DKD, efficacy was most pronounced in patients with

poorer baseline kidney function. This underscores the importance of biomarker-driven patient
selection in clinical trials to demonstrate efficacy [1].

Combination Therapy Potential: While Selonsertib monotherapy failed in NASH, it was explored in
combinations (e.g., with cilofexor and firsocostat in the ATLAS trial). The future of ASK1 inhibition may

lie in targeted combinations for specific indications, though results have been mixed so far [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Plasma proteome signatures of ASK1 inhibition by selonsertib ... [pmc.ncbi.nlm.nih.gov]

2. Gilead Announces Topline Data From Phase 3 STELLAR-4 ... [gilead.com]

3. ASK1 inhibition by selonsertib attenuates elastase-induced ... [sciencedirect.com]

4. Insights Into Combination Therapy for Metabolic ... [pmc.ncbi.nlm.nih.gov]

5. ASK1 limits kidney glucose reabsorption, growth, and mid- ... [pmc.ncbi.nlm.nih.gov]

6. Targeting fibrosis: mechanisms and clinical trials [nature.com]

To cite this document: Smolecule. [Selonsertib efficacy across different disease models]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b003008#selonsertib-

efficacy-across-different-disease-models]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s003008?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12080038/
https://www.gilead.com/news/news-details/2019/gilead-announces-topline-data-from-phase-3-stellar-4-study-of-selonsertib-in-compensated-cirrhosis-f4-due-to-nonalcoholic-steatohepatitis-nash
https://www.sciencedirect.com/science/article/abs/pii/S0024320525002346
https://pmc.ncbi.nlm.nih.gov/articles/PMC12080038/
https://www.smolecule.com/products/s003008?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11966231/
https://www.smolecule.com/products/s003008?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12080038/
https://www.gilead.com/news/news-details/2019/gilead-announces-topline-data-from-phase-3-stellar-4-study-of-selonsertib-in-compensated-cirrhosis-f4-due-to-nonalcoholic-steatohepatitis-nash
https://www.sciencedirect.com/science/article/abs/pii/S0024320525002346
https://pmc.ncbi.nlm.nih.gov/articles/PMC11966231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12178309/
https://www.nature.com/articles/s41392-022-01070-3
https://www.smolecule.com/products/b003008#selonsertib-efficacy-across-different-disease-models
https://www.smolecule.com/products/b003008#selonsertib-efficacy-across-different-disease-models
https://www.smolecule.com/products/b003008#selonsertib-efficacy-across-different-disease-models
https://www.smolecule.com/products/s003008?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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